Cas no 1514224-79-3 (1-(dimethyl-1,3-oxazol-2-yl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(dimethyl-1,3-oxazol-2-yl)-2-(methylamino)ethan-1-one
• CAS No: 1514224-79-3
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 6287973
• PubChem ID: 82597667
• Update Time: 2025-07-09

1-(dimethyl-1,3-oxazol-2-yl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(dimethyl-1,3-oxazol-2-yl)-2-(methylamino)ethan-1-one
• 1514224-79-3
• EN300-1755415

• Inchi： 1S/C8H12N2O2/c1-5-6(2)12-8(10-5)7(11)4-9-3/h9H,4H2,1-3H3
• InChI Key： FVWHBIXBMMHXOE-UHFFFAOYSA-N
• SMILES： O1C(C(CNC)=O)=NC(C)=C1C

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-(dimethyl-1,3-oxazol-2-yl)-2-(methylamino)ethan-1-one

Introduction to Compound CAS No. 1514224-79-3: 1-(dimethyl-1,3-oxazol-2-yl)-2-(methylamino)ethan-1-one

The compound with CAS No. 1514224-79, also known as 1-(dimethyl-1,3 oxazol 2 yl)-2-(methylamino)ethan 1 one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically featuring a 1,3 oxazole ring system, which is a five-membered ring containing two nitrogen atoms and an oxygen atom. The presence of this ring structure contributes to its unique chemical properties and potential applications in drug design and materials science.

Recent studies have highlighted the importance of heterocyclic compounds like dimethyl oxazole derivatives in the development of bioactive molecules. The methylamino group attached to the ethanone moiety in this compound adds further complexity to its structure, potentially enhancing its ability to interact with biological targets such as enzymes or receptors. This makes it a promising candidate for exploring novel therapeutic agents.

The synthesis of cas no 1514224 79 involves a multi-step process that typically begins with the preparation of the oxazole ring. Researchers have employed various methodologies, including cyclization reactions and nucleophilic substitutions, to construct this core structure efficiently. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields and purity levels.

In terms of applications, this compound has shown potential in several areas. For instance, its ability to act as a precursor for more complex molecules has made it valuable in combinatorial chemistry libraries. Additionally, preliminary biological assays suggest that it may exhibit moderate activity against certain cancer cell lines, although further studies are required to validate these findings.

One of the most exciting developments in recent years is the integration of computational chemistry tools into the study of this compound. Advanced molecular modeling techniques have allowed researchers to predict its binding affinity to various protein targets with remarkable accuracy. These insights are paving the way for rational drug design strategies tailored to optimize its pharmacokinetic properties.

The structural versatility of cas no 1514224 also lends itself well to material science applications. For example, derivatives of this compound have been explored as candidates for organic light-emitting diodes (OLEDs) due to their ability to emit light upon electrical stimulation. This property is attributed to the conjugated system within the molecule, which facilitates efficient energy transfer processes.

In conclusion, CAS No. 1514224 79, or dimethyl oxazole derivative, represents a compelling subject for both academic research and industrial applications. Its unique chemical structure, coupled with advancements in synthetic and computational methods, positions it as a key player in the development of innovative solutions across multiple disciplines.